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Introduction

Hexachloroacetone (HCA), with the chemical formula CsCleO, is a halogenated ketone also
known as 1,1,1,3,3,3-hexachloropropan-2-one.[1][2] It exists as a clear, colorless to yellowish
liquid with a pungent odor.[3] While it has historical use as a pesticide, its primary
contemporary applications are as a chemical intermediate in organic synthesis.[1][2] Notably, it
serves as a precursor for the production of deuterated chloroform (CDCIs), a common solvent
in Nuclear Magnetic Resonance (NMR) spectroscopy, and in the synthesis of certain
pharmaceuticals and agrochemicals.[4][5] The high degree of chlorination in
hexachloroacetone imparts significant reactivity, making it a subject of interest for chemical
synthesis and a concern regarding its toxicological and environmental profile. This guide
provides an in-depth overview of the chemical, physical, toxicological, and spectroscopic
properties of hexachloroacetone, along with relevant experimental methodologies.

Physicochemical Properties

The physical and chemical characteristics of hexachloroacetone are summarized in the tables
below. These properties are crucial for its handling, storage, and application in a laboratory or
industrial setting.

Table 1: Physical Properties of Hexachloroacetone
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Property Value Reference(s)
CAS Number 116-16-5 [2]
Molecular Formula CsCleO [2]
Molecular Weight 264.75 g/mol [2]
Appearance C.:Ieér, colorless to yellowish 3]
liquid
Odor Pungent [4]
Melting Point -3°C [6]
Boiling Point 204 °C [2]
Density 1.743 g/mL at 25 °C [6]
Flash Point >110 °C (>230 °F) [7]

Solubility in Water

Slightly soluble

[2](8]

Refractive Index (n20/D)

1511

[6]

Table 2: Chemical and Safety Information
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Property

Information

Reference(s)

Synonyms

Hexachloro-2-propanone,

Perchloroacetone

[9]

Reactivity

Reacts with strong oxidizing
agents, strong bases, and
metals.[10] Incompatible with
acids, bases, reducing agents,
isocyanates, aldehydes,
cyanides, peroxides, and
anhydrides.[8]

Hazardous Decomposition

Products

Upon heating, it can emit toxic
fumes of hydrogen chloride

and phosgene.[10]

Stability

Stable under normal

temperatures and pressures.

[8]

Storage

Store in a cool, dry, well-
ventilated area away from
incompatible substances in a

tightly closed container.

[10]

Toxicological Profile

Hexachloroacetone exhibits significant toxicity and requires careful handling. The available

toxicological data indicates that it is harmful if swallowed or inhaled and causes skin and eye

irritation.[9]

Table 3: Acute Toxicity Data for Hexachloroacetone
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Route of Exposure  Species Value Reference(s)
Oral (LD50) Rat 240 mg/kg [6]
Dermal (LD50) Rabbit 2980 mg/kg [6]
Inhalation (LC50) Rat 360 ppm (6 hours) [6]
Inhalation (LC50) Mouse 920 mg/m3/2H [6]

Genotoxicity and Mutagenicity

Hexachloroacetone has been shown to possess mutagenic properties. In short-term bacterial
mutagenicity assays, it was found to revert the Ames strains TA98 and TA100, indicating its
potential to cause frameshift and base-pair substitution mutations, respectively.[11] Notably,
this mutagenic effect is observed in the absence of metabolic activation by rat liver
microsomes, suggesting that hexachloroacetone is a direct-acting mutagen.[11] It is also
active in the E. coli WP-2 and E. coli rec-BC test systems.[11] The interaction of
hexachloroacetone with water in DMSO solutions can lead to the formation of a non-
mutagenic hydrate.[11]

Reproductive and Developmental Toxicity

A study conducted by the National Toxicology Program (NTP) evaluated the reproductive and
developmental toxicity of hexachloroacetone in Sprague-Dawley rats.[12] The study
concluded that while it is not a reproductive toxicant in males, hexachloroacetone is a
reproductive toxicant in females at a dose of 400 ppm in drinking water when exposed for 35
days or less.[12] At this concentration, a decrease in the number of corpora lutea was
observed, which may suggest an inhibition of ovulation.[12]

Signaling Pathways and Mechanisms of Action

The precise molecular signaling pathways affected by hexachloroacetone have not been
extensively elucidated in the available literature. However, its demonstrated genotoxicity as a
direct-acting mutagen suggests a mechanism involving interaction with cellular
macromolecules, primarily DNA.

Proposed Genotoxic Mechanism
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As a direct-acting mutagen, hexachloroacetone does not require metabolic activation to exert
its genotoxic effects.[11] The electrophilic nature of the carbonyl carbon and the electron-
withdrawing effects of the six chlorine atoms likely contribute to its reactivity towards

nucleophilic sites in DNA. This can lead to the formation of DNA adducts, which if not repaired,
can result in mutations during DNA replication.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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